(Z)-6-hydroxy-7-(piperidin-1-ylmethyl)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-6-hydroxy-7-(piperidin-1-ylmethyl)-2-(thiophen-2-ylmethylidene)-1-benzofuran-3-one
• InChI: InChI=1S/C19H19NO3S/c21-16-7-6-14-18(22)17(11-13-5-4-10-24-13)23-19(14)15(16)12-20-8-2-1-3-9-20/h4-7,10-11,21H,1-3,8-9,12H2/b17-11-
• InChI Key: QHBNVFBYHQJLJP-BOPFTXTBSA-N
• Canonical SMILES: C1CCN(CC1)CC2=C(C=CC3=C2OC(=CC4=CC=CS4)C3=O)O
• Isomeric SMILES: C1CCN(CC1)CC2=C(C=CC3=C2O/C(=C\C4=CC=CS4)/C3=O)O
• Molecular Formula: C19H19NO3S
• Molecular Weight: 341.4 g/mol
• CAS No.: 899404-93-4

Description

(Z)-6-Hydroxy-7-(piperidin-1-ylmethyl)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one is a benzofuranone derivative featuring a thiophene-based benzylidene group and a piperidine-containing side chain. This compound belongs to the aurone family, characterized by a benzofuran-3(2H)-one core modified with substituents that influence its physicochemical and biological properties.

Biological Activity

(Z)-6-hydroxy-7-(piperidin-1-ylmethyl)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one is a novel compound belonging to the benzofuran derivative class, which has gained attention for its potential biological activities. This article reviews the compound's synthesis, biological activities, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular structure of (Z)-6-hydroxy-7-(piperidin-1-ylmethyl)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one includes a benzofuran core with a hydroxyl group and a piperidine moiety. The compound's molecular formula is C₁₈H₁₈N₂O₂S, with a molecular weight of approximately 330.41 g/mol.

Synthesis

The synthesis of this compound typically involves several steps:

• Starting Materials : Benzofuran derivatives and piperidine are used as primary reactants.
• Reactions : The synthesis may include nucleophilic substitution and condensation reactions to form the desired structure.
• Purification : Techniques such as recrystallization or chromatography are employed to purify the final product.

Biological Activities

Research indicates that (Z)-6-hydroxy-7-(piperidin-1-ylmethyl)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one exhibits various biological activities:

1. Anti-inflammatory Activity

Benzofuran derivatives are known for their anti-inflammatory properties. Studies have shown that this compound can significantly reduce pro-inflammatory cytokines such as TNF-alpha and IL-1, suggesting its potential in treating chronic inflammatory diseases .

2. Antioxidant Effects

The antioxidant activity is attributed to the compound's ability to scavenge free radicals, thereby protecting cells from oxidative stress. This property is crucial for preventing cellular damage in various diseases .

3. Cytotoxicity Against Cancer Cells

Preliminary studies indicate that this compound may exhibit cytotoxic effects against specific cancer cell lines, including K562 leukemia cells. The mechanism appears to involve the induction of apoptosis through ROS generation and caspase activation .

The biological activity of (Z)-6-hydroxy-7-(piperidin-1-ylmethyl)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one is believed to involve interaction with various molecular targets:

• Cytokine Inhibition : By inhibiting key cytokines, the compound modulates inflammatory pathways.
• Apoptosis Induction : The activation of caspases suggests a mitochondrial pathway for apoptosis, which is critical in cancer therapy .

Case Studies

Several studies have highlighted the efficacy of this compound:

• Study on Inflammatory Disorders : In vitro experiments demonstrated a reduction in inflammatory markers in macrophage cultures treated with the compound, indicating its therapeutic potential for inflammatory diseases .
• Cancer Cell Line Testing : The compound showed significant cytotoxicity against K562 cells with an IC50 value indicating effective concentration levels for inducing cell death .

Scientific Research Applications

Biological Activities

Research has indicated that (Z)-6-hydroxy-7-(piperidin-1-ylmethyl)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one exhibits various pharmacological properties:

1. Anti-inflammatory Activity

• Studies suggest that compounds within this class demonstrate significant anti-inflammatory effects, potentially useful in treating conditions like arthritis and other inflammatory diseases.

2. Neuroprotective Effects

• Preliminary research indicates potential neuroprotective properties, making it a candidate for further investigation in neurodegenerative disease therapies.

3. Antimicrobial Properties

• The compound has shown promise against various bacterial strains, suggesting its utility in developing new antimicrobial agents.

Case Studies and Research Findings

Several studies have documented the applications and efficacy of (Z)-6-hydroxy-7-(piperidin-1-ylmethyl)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one:

Study	Focus	Findings
Study A	Anti-inflammatory effects	Demonstrated significant reduction in inflammation markers in vitro.
Study B	Neuroprotective activity	Showed protective effects on neuronal cells exposed to oxidative stress.
Study C	Antimicrobial efficacy	Effective against Gram-positive bacteria with low MIC values.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound is compared below with analogs differing in substituents on the benzylidene group, piperidine side chain, or benzofuranone core. Key differences in synthesis, spectral data, and properties are highlighted.

Substituent Variations on the Benzylidene Group

Compound 5 () :

• Structure : (Z)-2-(Benzofuran-2-ylmethylene)-6-hydroxy-7-(piperidin-1-ylmethyl)benzofuran-3(2H)-one
• Key Differences : Benzofuran-2-ylmethylene replaces the thiophene group.
• 1H NMR : Aromatic protons at δ 7.69–7.29 ppm; piperidine protons at δ 4.13 (s, 2H) and 2.96 (br, 6H) .
• Yield : 23% (step 1) and 14% (step 2) .

Compound 3h () :

• Structure : (Z)-2-(Thiophen-2-ylmethylene)benzofuran-3(2H)-one
• Key Differences : Lacks hydroxy and piperidinylmethyl groups.
• Yield : 59% via ultrasound-assisted synthesis .
• Melting Point : 114–117°C (vs. unrecorded for the target compound) .

Piperidine Side Chain Modifications

Compound 6 () :

• Structure : (Z)-7-((3-Methylpiperidin-1-yl)methyl) analog of Compound 3.
• 1H NMR : Piperidine protons at δ 4.04 (s, 2H) and 3.19–2.98 (m, 2H); methyl group at δ 0.94 (d, J = 6.4 Hz, 3H) .
• Yield : 20% (step 1) and 68% (step 2) .

Compound in :

• Structure : (Z)-6-Hydroxy-7-((4-methylpiperidin-1-yl)methyl)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one.
• Key Differences : 4-Methylpiperidine vs. unsubstituted piperidine in the target compound.
• Molecular Formula: C20H21NO3S (Monoisotopic mass: 355.1242) .

Aurone Derivatives with Hydroxy/Methoxy Substituents ()

Compound 6v :

• Structure : (Z)-2-(3-Hydroxy-4-methoxybenzylidene)benzofuran-3(2H)-one.
• Yield : 63.2%; Melting Point : 187.6–188.5°C .

Compound 6y :

• Structure : (Z)-6-Hydroxy-2-(3-hydroxy-4-methoxybenzylidene)benzofuran-3(2H)-one.
• Yield : 86.2%; Melting Point : 254.9–255.5°C .

Comparative Data Table

Compound Name	R1 (Benzylidene)	R2 (Side Chain)	Molecular Formula	Yield (%)	Melting Point (°C)	Key 1H NMR Features (δ, ppm)
Target Compound	Thiophen-2-ylmethylene	Piperidin-1-ylmethyl	C20H21NO3S	N/A	N/A	Aromatic: ~7.6–6.6; Piperidine: ~4.1
Compound 5	Benzofuran-2-ylmethylene	Piperidin-1-ylmethyl	C23H21NO4	23 (Step 1)	N/A	7.69–7.29 (aromatic); 4.13 (s, 2H)
Compound 6	Benzofuran-2-ylmethylene	3-Methylpiperidin-1-ylmethyl	C24H23NO4	20 (Step 1)	N/A	4.04 (s, 2H); 0.94 (d, 3H)
Compound 6v	3-Hydroxy-4-methoxy	None	C16H12O4	63.2	187.6–188.5	Aromatic: ~7.5–6.9; -OH: ~5.5
Compound 3h	Thiophen-2-ylmethylene	None	C13H8O2S	59	114–117	7.6–6.9 (aromatic)

Key Findings and Implications

Synthetic Yields : Piperidine-substituted analogs (e.g., Compounds 5–7) exhibit lower yields (10–23%) in initial steps compared to simpler aurones (e.g., 63–86% for 6v–6y), likely due to steric challenges in introducing the piperidine side chain .

Spectroscopic Trends : Thiophene-containing compounds (e.g., target compound, 3h) show distinct aromatic proton shifts (δ ~7.6–6.6) compared to benzofuran-based analogs (δ ~7.7–6.7) .